Cas no 2247106-08-5 (4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride)

• Product name: 4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
• CAS No: 2247106-08-5
• MF: C₉H₁₇ClN₂O₂
• MW: 220.696481466293
• CID: 6287084
• PubChem ID: 138040494

4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
• 2247106-08-5
• EN300-6493787
• 4,4-dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one;hydrochloride
• starbld0006538

• Inchi： 1S/C9H16N2O2.ClH/c1-8(2)9(13-7(12)11-8)3-5-10-6-4-9;/h10H,3-6H2,1-2H3,(H,11,12);1H
• InChI Key： DCENDMNJIRKAJO-UHFFFAOYSA-N
• SMILES： Cl.O1C(NC(C)(C)C21CCNCC2)=O

Computed Properties

• Exact Mass: 220.0978555g/mol
• Monoisotopic Mass: 220.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on 4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride

4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride: A Comprehensive Overview

4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride, commonly referred to by its CAS number 2247106-08-5, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The presence of the 1-oxa and 3,8-diaza substituents adds further complexity to its structure, making it a subject of interest in both academic and industrial research.

The chemical structure of 4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride consists of a spiro system where a five-membered ring (containing an oxygen atom) is fused with a six-membered ring (containing two nitrogen atoms). The dimethyl groups attached to the four-position further enhance the steric and electronic properties of the molecule. This unique architecture contributes to its potential applications in various fields, including drug discovery and materials science.

Recent studies have highlighted the importance of spiro compounds like 4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride in the development of bioactive molecules. Researchers have explored its role as a potential lead compound in the design of new pharmaceutical agents. For instance, its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific protein-protein interaction sites.

In addition to its biological applications, this compound has also been studied for its potential use in advanced materials. The spirocyclic framework provides a platform for designing molecules with tailored mechanical and electronic properties. Recent advancements in computational chemistry have enabled researchers to predict the mechanical strength and thermal stability of such compounds, paving the way for their application in high-performance polymers.

The synthesis of 4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride involves a multi-step process that typically includes ring-closing metathesis or other cyclization techniques. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to improve yield and reduce costs. Innovations in catalytic systems have significantly enhanced the efficiency of these reactions.

The physical properties of this compound are also a subject of interest. Its solubility in various solvents and its melting point are critical parameters that influence its applicability in different industries. Recent experiments have provided detailed insights into its thermodynamic behavior under varying conditions, which is essential for its industrial-scale production.

In conclusion, 4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan